Cas no 84355-05-5 (bis(p-chlorobenzyl) sulfone)

bis(p-chlorobenzyl) sulfone structure
bis(p-chlorobenzyl) sulfone structure
Product Name:bis(p-chlorobenzyl) sulfone
CAS No:84355-05-5
MF:C14H12Cl2O2S
MW:315.214880943298
CID:861566
PubChem ID:346670
Update Time:2025-04-19

bis(p-chlorobenzyl) sulfone Chemical and Physical Properties

Names and Identifiers

    • bis(p-chlorobenzyl) sulfone
    • 1-chloro-4-[(4-chlorophenyl)methylsulfonylmethyl]benzene
    • SCHEMBL1194611
    • 84355-05-5
    • Bis[4-chlorobenzyl]sulfone
    • Benzene, 1,1'-[sulfonylbis(methylene)]bis[4-chloro-
    • p-chlorophenyl methylsulfone
    • p-chlorophenylmethylsulphone
    • NSC-404954
    • NSC404954
    • DTXSID30323830
    • Inchi: 1S/C14H12Cl2O2S/c15-13-5-1-11(2-6-13)9-19(17,18)10-12-3-7-14(16)8-4-12/h1-8H,9-10H2
    • InChI Key: JEVYVLLSVHNREX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CS(CC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 313.9935062g/mol
  • Monoisotopic Mass: 313.9935062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 42.5Ų
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